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Compound of Interest

Compound Name: BMS-309403 sodium

Cat. No.: B8139565 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the gene expression changes induced by BMS-309403, a potent and

selective inhibitor of Fatty Acid Binding Protein 4 (FABP4). We delve into supporting

experimental data, detailed methodologies, and the signaling pathways modulated by this

compound.

BMS-309403 is a well-characterized, cell-permeable, and orally active inhibitor of FABP4,

targeting its fatty acid-binding pocket with high affinity (Ki < 2 nM).[1][2][3] Its selectivity for

FABP4 over other isoforms, such as FABP3 and FABP5 (Kis = 250 and 350 nM, respectively),

makes it a valuable tool for dissecting the role of FABP4 in various physiological and

pathological processes.[2][3] This guide will explore the downstream consequences of FABP4

inhibition by BMS-309403 on gene expression, particularly in the context of inflammation and

metabolic disease.

Performance Comparison: BMS-309403 vs. Other
FABP Inhibitors
While direct comparative studies on gene expression changes between BMS-309403 and other

FABP inhibitors are not extensively available in the public domain, its superior selectivity and

potency compared to compounds like HTS01037 are noteworthy.[4] HTS01037 exhibits a lower

binding affinity for A-FABP compared to BMS-309403.[4] The following sections will focus on

the well-documented effects of BMS-309403.
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Gene Expression Changes Following BMS-309403
Treatment
BMS-309403 treatment leads to significant alterations in the expression of genes involved in

inflammation, metabolism, and cellular stress. These changes are observed across various cell

types and in vivo models.

Anti-Inflammatory Gene Regulation
A primary effect of BMS-309403 is the downregulation of pro-inflammatory gene expression.

This is largely attributed to its ability to modulate key inflammatory signaling pathways.

Target
Gene/Protein

Cell/Tissue
Type

Experimental
Model

Direction of
Change

Reference

MCP-1, IL-6,

TNFα
Adipose Tissue

Diet-induced

obese mice
↓ [4]

tlr22, ifn-1, irf-7,

tnfα, il-1β

Ctenopharyngod

on idella Kidney

and Spleen

Lipopolysacchari

de (LPS) treated
↓ [5]

p38 MAPK

phosphorylation

Skeletal Muscle,

C2C12 myotubes

High-fat diet-fed

mice, Palmitate-

stimulated

myotubes

↓ [6]

NF-κB nuclear

translocation

Skeletal Muscle,

C2C12 myotubes

High-fat diet-fed

mice, Palmitate-

stimulated

myotubes

↓ [6]

NLRP3

Inflammasome

Macrophages,

Preeclampsia

mouse model

LPS-stimulated

macrophages,

PE mouse model

↓ [7]

IL-17A, IL-23

Macrophages,

Preeclampsia

mouse model

LPS-stimulated

macrophages,

PE mouse model

↓ [7]
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Regulation of Metabolic and Cellular Stress Genes
BMS-309403 also influences the expression of genes involved in metabolic pathways and

cellular stress responses.

Target
Gene/Protein

Cell/Tissue
Type

Experimental
Model

Direction of
Change

Reference

PGC-1α
THP-1

Macrophages

Palmitate-treated

macrophages

↑ (restored

expression)
[8]

PPARγ

THP-1

Macrophage-like

cells

Differentiated

THP-1 cells
↑ (protein level) [9]

HIF1α, HIF2α

Human Ocular

Choroidal

Fibroblasts

(HOCF)

HOCF cells

under normoxia

and hypoxia

↑ [10]

Cardiac

hypertrophic

marker genes

Heart

Pressure-

induced heart

hypertrophy in

mice

↓ [4]

Signaling Pathways Modulated by BMS-309403
The gene expression changes orchestrated by BMS-309403 are a consequence of its impact

on critical signaling cascades. The inhibition of FABP4 by BMS-309403 prevents the

intracellular transport of fatty acids, thereby influencing downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8139565?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/10010206/bms309403
https://www.medchemexpress.com/Targets/FABP.html
https://www.tocris.com/products/bms-309403_5258
https://www.mdpi.com/1422-0067/22/17/9386
https://www.researchgate.net/publication/357651696_Fabp4_contributes_toward_regulating_inflammatory_gene_expression_and_oxidative_stress_in_Ctenopharyngodon_idella
https://pubmed.ncbi.nlm.nih.gov/29550588/
https://pubmed.ncbi.nlm.nih.gov/29550588/
https://pubmed.ncbi.nlm.nih.gov/29550588/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8094592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8094592/
https://www.researchgate.net/figure/Adipocyte-fatty-acid-binding-protein-A-FABP-inhibition-with-BMS309403-restores-the_fig4_322796272
https://www.researchgate.net/figure/FABP4-inhibition-increases-PPARg-protein-expression-and-activity-in-macrophage-like_fig2_295571778
https://www.mdpi.com/2306-5354/11/6/584
https://www.benchchem.com/product/b8139565#gene-expression-changes-following-bms-309403-treatment
https://www.benchchem.com/product/b8139565#gene-expression-changes-following-bms-309403-treatment
https://www.benchchem.com/product/b8139565#gene-expression-changes-following-bms-309403-treatment
https://www.benchchem.com/product/b8139565#gene-expression-changes-following-bms-309403-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8139565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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